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Compound of Interest

Compound Name: Benzyl p-aminobenzoate

Cat. No.: B041780

Introduction: Unlocking the Potential of Benzyl p-
Aminobenzoate in Advanced Drug Delivery

Benzyl p-aminobenzoate, an ester of benzyl alcohol and p-aminobenzoic acid (PABA), is a
versatile organic molecule that holds significant promise in the field of drug delivery. While its
parent molecule, PABA, is known for its role in folate synthesis and as a UV-absorbing agent,
Benzyl p-aminobenzoate's unique physicochemical properties make it an excellent candidate
for research into novel drug delivery systems.[1] Its aromatic structure and ester linkage
provide a scaffold for the design of prodrugs and controlled-release formulations.[2] This guide
provides an in-depth exploration of Benzyl p-aminobenzoate as a model compound for
developing and characterizing sophisticated drug delivery platforms, including topical and
injectable systems.

The core of its utility in advanced drug delivery, particularly in targeted therapies like antibody-
drug conjugates (ADCs), lies in the related p-aminobenzyl group, which functions as a self-
immolative spacer.[3] Upon specific enzymatic cleavage, this linker undergoes a cascade of
electronic rearrangements, leading to the efficient and traceless release of a conjugated
payload in its active form.[3] This mechanism is pivotal for minimizing off-target toxicity and
enhancing therapeutic efficacy. While Benzyl p-aminobenzoate itself may not be the active
drug in such systems, its structural similarity and chemical handles make it an invaluable tool
for researchers developing and optimizing such targeted delivery strategies.
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These application notes will provide researchers, scientists, and drug development
professionals with a comprehensive overview of the key properties of Benzyl p-
aminobenzoate, detailed protocols for its formulation into nanopatrticles, and methodologies for
characterizing its release profile from various delivery vehicles.

Physicochemical Properties of Benzyl p-
aminobenzoate

A thorough understanding of the physicochemical properties of a compound is fundamental to
the rational design of a drug delivery system. The properties of Benzyl p-aminobenzoate are
summarized in the table below.

Property Value Reference
Molecular Formula C14H13NO2 [415]
Molecular Weight 227.26 g/mol [4115]
Melting Point 84.7 °C [6]

Boiling Point 411.8 £ 20.0 °C (Predicted) [6]

Density 1.194 + 0.06 g/cm3 (Predicted) [6]

- Slightly soluble in Chloroform
Solubility [6]
and Methanol

pKa 2.34 £ 0.10 (Predicted) [6]
Appearance White to Off-White Solid [6]
CAS Number 19008-43-6 [4][5]16]

Application 1: Formulation of Benzyl p-
aminobenzoate Loaded Nanoparticles

Nanopatrticles offer a versatile platform for the delivery of hydrophobic compounds like Benzyl
p-aminobenzoate, enhancing their bioavailability and enabling targeted delivery.[7] The
following protocol details the formulation of polymeric nanoparticles encapsulating Benzyl p-
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aminobenzoate using the nanoprecipitation method, a straightforward and widely used
technique for preparing nanopatrticles from pre-formed polymers.[8]

Experimental Workflow: Nanoparticle Formulation
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Controlled Release Mechanisms

Swelling | Polymer swells, increasing drug diffusion
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Diffusion | Drug molecules move through the polymer matrix

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Benzyl p-
Aminobenzoate in Drug Delivery System Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041780#benzyl-p-aminobenzoate-in-
drug-delivery-system-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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